N-(2-aminocyclohexyl)bicyclo[2.2.1]heptane-2-carboxamide hydrochloride

• IUPAC Name: N-(2-aminocyclohexyl)bicyclo[2.2.1]heptane-2-carboxamide;hydrochloride
• InChI: InChI=1S/C14H24N2O.ClH/c15-12-3-1-2-4-13(12)16-14(17)11-8-9-5-6-10(11)7-9;/h9-13H,1-8,15H2,(H,16,17);1H
• InChI Key: UKSJBZDLJZORFP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)N)NC(=O)C2CC3CCC2C3.Cl
• Molecular Formula: C14H25ClN2O
• Molecular Weight: 272.81 g/mol
• CAS No.: 1803598-79-9

Description

“N-(2-aminocyclohexyl)bicyclo[2.2.1]heptane-2-carboxamide hydrochloride” is a chemical compound with the CAS Number: 1803598-79-9. It has a molecular weight of 272.82. The compound is typically stored at 4 degrees Celsius and is usually in the form of a powder.

Molecular Structure Analysis

The IUPAC Name for this compound is "this compound". The InChI Code is "1S/C14H24N2O.ClH/c15-12-3-1-2-4-13(12)16-14(17)11-8-9-5-6-10(11)7-9;/h9-13H,1-8,15H2,(H,16,17);1H".

Physical and Chemical Properties Analysis

This compound is a powder at room temperature. It has a molecular weight of 272.82. The compound is typically stored at 4 degrees Celsius.

Scientific Research Applications

Crystal Structure and Hydrogen-bonding Properties

The compound has been used as a precursor for the synthesis of bicyclo[2.2.1]heptan-2-one and bicyclo[2.2.1]hept-5-ene-2-one. The study focused on the resolution and absolute configuration of these compounds, providing insights into their hydrogen-bonding properties and crystal structures. It was found that the compounds form H-bonded dimers with distinct orientations of the bicyclic portion relative to the carboxamide dimer moiety, contributing to the understanding of their structural characteristics (Plettner et al., 2005).

Potassium Channel Activity

N-Aryl-bicyclo[2.2.1]heptane-2-carboxamides, a series including the compound , have been identified as selective openers for KCNQ2 and KCNQ4 potassium channels. These channels play a crucial role in regulating neuronal activity, and the compound's selectivity and brain penetration make it a valuable tool for research in neurology (Yu et al., 2011).

Diastereoisomerism and Chemical Shifts

The compound's diastereoisomers have been studied using NMR spectroscopy, highlighting the effects of substituents on chemical shifts. This research is fundamental in understanding the structural aspects of such compounds and their potential implications in various chemical reactions and applications (Tandura et al., 2001).

Alicyclic Polyimides Synthesis

The compound serves as a precursor in the synthesis of fully alicyclic polyimides. These materials have applications in various industries due to their unique properties like high thermal stability and mechanical strength. The study contributed to the field of polymer science by detailing the synthesis process and characterizing the resultant polyimides (Matsumoto, 2001).

Safety and Hazards

The safety information available indicates that this compound may cause skin irritation (H315), eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more.